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Compound of Interest

Compound Name: Dimethyl sulfide

Cat. No.: B042239

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is paramount. This guide provides essential safety and logistical information for the
use of Dimethyl Sulfide (DMS), a highly flammable and odorous compound. Adherence to
these procedures is critical for ensuring laboratory safety and regulatory compliance.

Essential Safety & Logistical Information

Dimethyl Sulfide is a volatile, colorless liquid with a strong, disagreeable odor.[1] It is highly
flammable and its vapors can form explosive mixtures with air.[2][3] Understanding its
properties is the first step in safe handling.

Key Quantitative Data

A summary of important quantitative data for Dimethyl Sulfide is provided below for easy
reference and risk assessment.
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Property Value Source
Chemical Formula C2HeS [4]
Molecular Weight 62.13 g/mol [4]
Boiling Point 37°C - 38°C (99°F - 100.4°F) [2][4]
Flash Point -36°C to -48°C (-33°F to -54°F)  [2][4][5]
Autoignition Temp. 220°C (428°F) [6]

LEL 2.2% [7]

UEL 19.7% [7]
ACGIH TLV (TWA) 10 ppm [31[8][°][10]
OSHA PEL Not Established [11]
NIOSH REL Not Established [7]

Glove Compatibility Advisory

Glove Material

Breakthrough Time
(minutes)

Recommendation

Nitrile

< 10 minutes

Splash Protection ONLY.[12]
Immediately remove and
replace gloves after any
contact. Not suitable for
immersion or prolonged

handling.

Butyl / Viton

Data not available in searches.

On-site testing is
recommended to determine
safe usage for prolonged

tasks.

Note: The provided data is based on specific testing conditions and may not reflect all

workplace scenarios. A thorough risk assessment is crucial before use.[13][14]
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Operational Plan: Handling Protocol

A systematic approach is essential when working with Dimethyl Sulfide. The following protocol
outlines the procedural steps for safe handling from preparation to completion of work.

Experimental Workflow Diagram
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Dimethyl Sulfide Handling Workflow
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Caption: Logical workflow for handling Dimethyl Sulfide.
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Step-by-Step Handling Procedures

1. Risk Assessment and Preparation:

» Review SDS: Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for
Dimethyl Sulfide.[2][4]

» Designate Work Area: All handling of DMS must occur within a properly functioning chemical
fume hood to ensure adequate ventilation.[3][7][15]

» Eliminate Ignition Sources: Keep the work area clear of open flames, hot surfaces, sparks,
and any potential sources of ignition.[2][6][15] Use only explosion-proof electrical equipment.
[11][15]

o Grounding: Ground and bond all containers and receiving equipment to prevent static
discharge.[2][11][16]

o Assemble PPE: Put on the required personal protective equipment.

2. Personal Protective Equipment (PPE) Protocol:

o Eye and Face Protection: Wear chemical splash goggles and a face shield.[1]
 Skin Protection:

o Gloves: Wear nitrile gloves for incidental splash protection only.[12] If direct contact
occurs, remove and dispose of the gloves immediately, then wash hands.[1] For tasks with
higher exposure risk, consider double-gloving or using gloves with higher chemical
resistance after conducting a specific risk assessment.

o Lab Coat/Clothing: Wear a flame-retardant and anti-static lab coat or protective clothing.[1]
[2] Ensure clothing is impervious to chemical splashes.[1]

o Respiratory Protection: When vapors or aerosols may be generated, use a NIOSH-approved
air-purifying respirator with organic vapor cartridges (Filter type AX is recommended).[2][11]
For potential uncontrolled releases or unknown exposure levels, a positive-pressure, air-
supplying respirator is required.[11]
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3. Handling and Experimental Procedure:
e Transporting: Keep containers tightly closed when moving them.[2][3]

e Dispensing: Use only non-sparking tools for dispensing.[7][15][16] Open containers carefully
as they may be under pressure.[6][11]

e Minimizing Exposure: Avoid inhaling vapors or mists.[1][6][15] Avoid all personal contact with
the substance.[7]

4. Post-Handling and Cleanup:
o Decontamination: Clean any contaminated surfaces and equipment thoroughly.

» Personal Hygiene: Wash hands thoroughly with soap and water after handling.[2][7] Do not
eat, drink, or smoke in the work area.[7][11]

Emergency and Disposal Plans
Emergency Procedures:

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or stops,
provide artificial respiration and seek immediate medical attention.[2]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water.[2][6]

o Eye Contact: Rinse cautiously with plenty of water for several minutes.[2] Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[2][7]

o Spill Response:
o Evacuate the area and remove all ignition sources.[1][15]
o Ventilate the spill area.[7]

o For small spills, contain the spillage and collect it with a non-combustible absorbent
material like sand, earth, or vermiculite.[6][7][11] Place the absorbed material in a sealed
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container for disposal.[16]

o Prevent the spill from entering drains or waterways.[2][3][7]
Disposal Plan:

» Waste Classification: Dimethyl Sulfide and any materials contaminated with it must be
treated as hazardous waste.[3]

» Containerization: Collect waste in approved, properly labeled, and sealed containers.[7] Do
not dispose of DMS down the drain.[2][3][6]

» Disposal Method: Arrange for disposal through a licensed hazardous waste disposal
company.[1][6][15] Contaminated packaging should be disposed of in the same manner as
the unused product.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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